Cas no 25472-38-2 (2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid)

2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid structure

25472-38-2 structure

Product Name:2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid

CAS No:25472-38-2

MF:C₇H₇NO₄

MW:169.134782075882

MDL:MFCD20621112

CID:237818

PubChem ID:19694388

Update Time:2025-04-19

2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-acetic acid, 3-carboxy-
- 2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid
- DTXSID60599268
- EN300-85319
- 3-carboxypyrrole-2-acetic acid
- 25472-38-2
- 2-(Carboxymethyl)-1H-pyrrole-3-carboxylicacid
- SCHEMBL2077262
- MDL： MFCD20621112
- Inchi： 1S/C7H7NO4/c9-6(10)3-5-4(7(11)12)1-2-8-5/h1-2,8H,3H2,(H,9,10)(H,11,12)
- InChI Key： YASSGZAFJWNSPO-UHFFFAOYSA-N
- SMILES： OC(CC1=C(C(=O)O)C=CN1)=O

Computed Properties

Exact Mass: 169.03750770g/mol
Monoisotopic Mass: 169.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 90.4Å²

2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-85319-0.05g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	0.05g	$232.0	2024-05-21
Enamine	EN300-85319-0.1g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	0.1g	$347.0	2024-05-21
Enamine	EN300-85319-0.25g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	0.25g	$494.0	2024-05-21
Enamine	EN300-85319-0.5g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	0.5g	$780.0	2024-05-21
Enamine	EN300-85319-1.0g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	1.0g	$999.0	2024-05-21
Enamine	EN300-85319-2.5g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	2.5g	$1959.0	2024-05-21
Enamine	EN300-85319-5.0g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	5.0g	$2900.0	2024-05-21
Enamine	EN300-85319-10.0g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	10.0g	$4299.0	2024-05-21
Enamine	EN300-85319-1g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	1g	$999.0	2023-09-02
Enamine	EN300-85319-5g	2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid	25472-38-2	95%	5g	$2900.0	2023-09-02

2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Related Categories

25472-38-2 (2-(carboxymethyl)-1H-pyrrole-3-carboxylic acid) Related Products

Recommended suppliers

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent